Cas no 182131-72-2 (1,2-Propanediol, 1-(2-nitrophenyl)-)
182131-72-2 structure
Product Name:1,2-Propanediol, 1-(2-nitrophenyl)-
CAS No:182131-72-2
MF:C9H11NO4
MW:197.187942743301
CID:1374299
PubChem ID:10943439
Update Time:2025-04-20
1,2-Propanediol, 1-(2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 1-(2-nitrophenyl)-
- 1-(2-nitrophenyl)propane-1,2-diol
- DTXSID40449232
- SCHEMBL1030936
- 182131-72-2
-
- Inchi: 1S/C9H11NO4/c1-6(11)9(12)7-4-2-3-5-8(7)10(13)14/h2-6,9,11-12H,1H3
- InChI Key: DQNAOMHOXZEUOE-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1[N+](=O)[O-])C(C)O
Computed Properties
- Exact Mass: 197.06883
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 86.3Ų
Experimental Properties
- PSA: 83.6
1,2-Propanediol, 1-(2-nitrophenyl)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
182131-72-2 (1,2-Propanediol, 1-(2-nitrophenyl)-) Related Products
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